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Compound of Interest

Compound Name: 5-bromo-N,2-dihydroxybenzamide

CAS No.: 5798-94-7

Cat. No.: B8798662

Get Quote

Executive Summary & Strategic Context
5-bromo-N,2-dihydroxybenzamide (also known as 5-Bromosalicylhydroxamic acid or 5-Br-

SHA) is a critical scaffold in medicinal chemistry, widely utilized as a urease inhibitor and a

histone deacetylase (HDAC) inhibitor.[1]

In synthetic workflows, this compound is frequently derived from Salicylhydroxamic acid (SHA)

or synthesized via bromination of salicylamide followed by hydroxamation. The primary

challenge in characterization is distinguishing the 5-bromo derivative from its non-brominated

parent (SHA) and identifying over-brominated impurities (e.g., 3,5-dibromo species).

This guide provides a definitive NMR characterization protocol, contrasting 5-Br-SHA directly

with SHA to highlight the diagnostic signals required for purity assessment.

Structural Analysis & Solvation Logic
Before acquiring data, one must understand the behavior of hydroxamic acids in solution.

These molecules exhibit keto-enol tautomerism and strong intramolecular hydrogen bonding.[1]
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Solvent Selection:DMSO-d6 is the mandatory solvent.[1]

Reasoning: Chloroform (

) often fails to dissolve these polar molecules.[1] Methanol-d4 (

) causes the exchange of labile protons (-OH, -NH), erasing the most critical diagnostic
peaks for the hydroxamic acid moiety. DMSO-d6 preserves these protons and stabilizes
the Z-conformer via H-bonding.[1]

Visualization: Structural Dynamics & Workflow[1]
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Figure 1: Synthesis and characterization workflow emphasizing the necessity of DMSO-d6 for

labile proton preservation.

Comparative 1H-NMR Analysis
The bromination at position 5 breaks the symmetry of the spin system found in the parent SHA.

The "Fingerprint" Region (Aromatic)
Alternative (SHA): Contains 4 aromatic protons (

). The

proton typically appears as a triplet (or doublet of doublets) around 6.9 ppm.

Product (5-Br-SHA): Contains 3 aromatic protons.[1] The

signal disappears.[1] The coupling patterns of

and
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change drastically due to the loss of their neighbor.

Quantitative Data Table: 1H-NMR Shifts ( , ppm in DMSO-
d6)

Assignment Proton Type
Salicylhydroxa
mic Acid (SHA)

5-Bromo-N,2-

dihydroxybenza

mide

Diagnostic

Change

-OH (Phenol) Singlet (br) 11.5 - 12.3 12.3 - 12.5

Slight downfield

shift due to

acidity increase

(Br induction).[1]

-NH (Amide) Singlet (br) 11.0 - 11.5 11.3 - 11.6
Preserved broad

singlet.[1]

-OH

(Hydroxamic)
Singlet (br) 9.3 - 9.4 9.4 - 9.5

Preserved broad

singlet.[1]

H-6 Aromatic
7.70 (dd,

Hz)

7.95 (d,

Hz)

Critical:

Becomes a

doublet (meta-

coupling only).[1]

H-4 Aromatic
7.40 (td,

Hz)

7.55 (dd,

Hz)

Critical:

Becomes dd

(ortho to H3,

meta to H6).

H-3 Aromatic
6.90 (d,

Hz)

6.95 (d,

Hz)

Remains a

doublet (ortho

coupling to H4).

H-5 Aromatic 6.88 (t) ABSENT

Primary

confirmation of

substitution.
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Technical Note: The chemical shifts of labile protons (OH/NH) are concentration and

temperature-dependent.[1] The values above are typical for 10-20 mg samples at 298 K.

Comparative 13C-NMR Analysis
Carbon NMR provides the definitive confirmation of the carbon skeleton and the position of the

bromine atom. The "Heavy Atom Effect" of bromine typically causes an upfield shift (shielding)

of the attached carbon (

), contrary to the downfield shift seen with electronegative atoms like Oxygen or Nitrogen.

Quantitative Data Table: 13C-NMR Shifts ( , ppm in
DMSO-d6)
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Carbon Position
Salicylhydroxamic
Acid (SHA)

5-Bromo-N,2-

dihydroxybenzamide
Mechanistic Insight

C=O[1] (Carbonyl) ~163.5 ~162.0

Inductive effect of Br

slightly alters electron

density.[1]

C-2 (C-OH) ~158.0 ~157.5
Phenolic carbon

remains deshelded.

C-4 ~133.5 ~136.0
Downfield shift (ortho

effect).[1]

C-6 ~127.5 ~129.0
Downfield shift (ortho

effect).[1]

C-5 ~119.0 (C-H) ~110.5 (C-Br)

Diagnostic: Significant

Upfield Shift (~9 ppm)

due to Heavy Atom

Effect.

C-3 ~117.5 ~119.5 Minor shift.[1]

C-1 ~114.0 ~116.0 Quaternary carbon.[1]

Visualization: Substituent Effects Logic

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SHA: C-5 (C-H)
~119 ppm

Substitution: H -> Br

5-Br-SHA: C-5 (C-Br)
~110 ppm

Heavy Atom Effect
(Shielding/Upfield Shift)

 Explained by

Click to download full resolution via product page

Figure 2: The "Heavy Atom Effect" explains why the C-5 signal moves upfield despite bromine's

electronegativity.[1]

Experimental Protocol: Self-Validating Workflow
To ensure reproducibility and data integrity, follow this specific protocol.

Step 1: Sample Preparation[1]
Mass: Weigh 15–20 mg of the solid product.

Solvent: Add 0.6 mL of DMSO-d6 (99.9% D).[1]

Tip: Ensure the DMSO is "dry" (stored over molecular sieves) to prevent the water peak

(3.33 ppm) from broadening the labile protons.

Homogenization: Vortex for 30 seconds. If the solution is cloudy, sonicate for 1 minute.

Check: The solution must be perfectly clear. Suspended particles will broaden aromatic

peaks, masking the fine splitting (
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Hz) of H-6.

Step 2: Acquisition Parameters (400 MHz equivalent)
Pulse Sequence: Standard 1H ZG (Zero-Go).

Relaxation Delay (D1): Set to 2.0 seconds (minimum).

Why: Aromatic protons adjacent to carbonyls often have longer T1 relaxation times.[1] A

short D1 will reduce integration accuracy.

Scans (NS): 16 (1H) / 1024 (13C).

Step 3: Purity Check (The "Red Flags")
Inspect the spectrum for these common impurities:

Unreacted SHA: Look for a triplet at 6.88 ppm.[1]

3,5-Dibromo impurity: Look for two doublets (H4 and H6) with a small coupling constant (

Hz) and no doublet at 6.95 ppm.[1]

Residual Solvents:

Ethanol (often used in recrystallization): Triplet at 1.06 ppm, Quartet at 3.44 ppm.

Acetic Acid: Singlet at 1.91 ppm.[1]

References
Synthesis and Urease Inhibition

Macegoniuk, K., et al. (2016). "Inhibitors of bacterial ureases: A review." Journal of
Enzyme Inhibition and Medicinal Chemistry.
Context: Validates the biological relevance and synthesis p

NMR Solvent Data

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). "NMR Chemical Shifts of Trace
Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents."
The Journal of Organic Chemistry.

Context: Essential for identifying solvent peaks in DMSO-d6.[1]

Hydroxamic Acid Spectral Behavior

Jadrijević-Mladar Takač, M., & Vikić-Topić, D. (2004).[1][2] "FT-IR and NMR spectroscopic

studies of salicylic acid derivatives." Acta Pharmaceutica.

Context: Provides comparative spectral data for the parent salicyl

Substituent Effects (C-NMR)

Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic

Compounds: Tables of Spectral Data. Springer.[1]

Context: Source for C-Br heavy atom shielding effects.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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